N-(3,4-dichlorophenyl)-2-[methyl(oxolan-3-ylmethyl)amino]acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-[methyl(oxolan-3-ylmethyl)amino]acetamide
• InChI: InChI=1S/C14H18Cl2N2O2/c1-18(7-10-4-5-20-9-10)8-14(19)17-11-2-3-12(15)13(16)6-11/h2-3,6,10H,4-5,7-9H2,1H3,(H,17,19)
• InChI Key: SVEIJRMYBWOTHC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCOC1)CC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H18Cl2N2O2
• Molecular Weight: 317.2 g/mol

Description

N-(3,4-dichlorophenyl)-2-[methyl(oxolan-3-ylmethyl)amino]acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as DMAPA, and it has been the subject of numerous studies exploring its synthesis, mechanism of action, physiological effects, and potential future applications.

Mechanism of Action

The mechanism of action of DMAPA is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in the body. This inhibition can lead to a reduction in inflammation, tumor growth, and viral replication.
Biochemical and Physiological Effects:
DMAPA has been shown to have a number of biochemical and physiological effects in laboratory experiments. These effects include the inhibition of certain enzymes, the reduction of inflammation and tumor growth, and the suppression of viral replication. However, it is important to note that the effects of DMAPA can vary depending on the specific experimental conditions and cell types used.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMAPA in laboratory experiments is its wide range of potential applications. This compound has been shown to have anti-inflammatory, anti-tumor, and anti-viral effects, making it a valuable tool for researchers studying a variety of diseases. However, one limitation of using DMAPA in laboratory experiments is that its effects can be highly dependent on the specific experimental conditions and cell types used.

Future Directions

There are a number of potential future directions for research on DMAPA. One area of interest is the development of new drugs and therapies based on the anti-inflammatory, anti-tumor, and anti-viral effects of DMAPA. Additionally, further research is needed to fully understand the mechanism of action of DMAPA and to identify new targets for its use in scientific research. Finally, studies exploring the potential limitations and drawbacks of using DMAPA in laboratory experiments will be important for ensuring the accuracy and reliability of future research in this area.

Synthesis Methods

The synthesis of DMAPA involves the reaction of 3,4-dichloroaniline with 3-methyl-1-(oxolan-3-ylmethyl)urea in the presence of a catalyst such as palladium on carbon. This reaction yields DMAPA as a white crystalline solid with a melting point of 108-110°C.

Scientific Research Applications

DMAPA has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral effects. Additionally, DMAPA has been found to have potential applications in the development of new drugs and therapies for a variety of diseases.